Cas no 62749-58-0 (Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester)
62749-58-0 structure
Product Name:Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester
CAS No:62749-58-0
MF:C19H37NO5
MW:359.500786542892
CID:433258
PubChem ID:71383191
Update Time:2025-04-19
Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 2-(3-hydroxyoctylamino)nonanedioate
- Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester
- 62749-58-0
- DTXSID50805527
- Dimethyl 2-[(3-hydroxyoctyl)amino]nonanedioate
-
- Inchi: 1S/C19H37NO5/c1-4-5-8-11-16(21)14-15-20-17(19(23)25-3)12-9-6-7-10-13-18(22)24-2/h16-17,20-21H,4-15H2,1-3H3
- InChI Key: CXOGGVNWRBJTGL-UHFFFAOYSA-N
- SMILES: OC(CCCCC)CCNC(C(=O)OC)CCCCCCC(=O)OC
Computed Properties
- Exact Mass: 359.26731
- Monoisotopic Mass: 359.26717328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- PSA: 84.86
Nonanedioic acid, 2-[(3-hydroxyoctyl)amino]-, dimethyl ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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